![molecular formula C21H24N2O3S B2965336 N-(2,3-dimethylphenyl)-2-((1-propyl-1H-indol-3-yl)sulfonyl)acetamide CAS No. 850932-58-0](/img/structure/B2965336.png)
N-(2,3-dimethylphenyl)-2-((1-propyl-1H-indol-3-yl)sulfonyl)acetamide
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Description
N-(2,3-dimethylphenyl)-2-((1-propyl-1H-indol-3-yl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C21H24N2O3S and its molecular weight is 384.49. The purity is usually 95%.
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Scientific Research Applications
Antibacterial, Antifungal, and Anthelmintic Activities
Research on similar compounds to N-(2,3-dimethylphenyl)-2-((1-propyl-1H-indol-3-yl)sulfonyl)acetamide has shown promising results in biological activities. A study by Khan et al. (2019) on N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide sulfonamides revealed significant antibacterial, antifungal, and anthelmintic activities. These findings suggest potential applications of similar compounds in combating various infections and infestations (Khan et al., 2019).
Environmental Monitoring
Another application area is environmental monitoring. Houdier et al. (2000) discussed the use of a derivative compound as a fluorescent probe for detecting carbonyl compounds in water samples. This highlights the potential of using similar compounds for environmental analysis and monitoring (Houdier et al., 2000).
Cryopreservation
In the field of cryopreservation, a study by McNiven et al. (1993) on dimethyl-acetamide (a related compound) demonstrated its effectiveness as a cryoprotectant for rainbow trout spermatozoa. This suggests that related compounds could be explored for cryopreserving biological samples (McNiven et al., 1993).
Plant Growth Regulation
Mefluidide, another related compound, has been shown to affect plant growth. Tseng and Li (1984) reported that mefluidide can protect plants from chilling injury, indicating potential agricultural applications of similar compounds (Tseng & Li, 1984).
Neuroscientific Research
A study by Lu and Mattson (2001) on dimethyl sulfoxide (DMSO), a structurally related compound, showed its effects on suppressing NMDA- and AMPA-induced ion currents and calcium influx in hippocampal neurons. This suggests potential applications in neuroscientific research and neuroprotection (Lu & Mattson, 2001).
Properties
IUPAC Name |
N-(2,3-dimethylphenyl)-2-(1-propylindol-3-yl)sulfonylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O3S/c1-4-12-23-13-20(17-9-5-6-11-19(17)23)27(25,26)14-21(24)22-18-10-7-8-15(2)16(18)3/h5-11,13H,4,12,14H2,1-3H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDIMYTVXQGUXES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C=C(C2=CC=CC=C21)S(=O)(=O)CC(=O)NC3=CC=CC(=C3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.